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Compound of Interest

Compound Name: vU0453379

Cat. No.: B611751

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds is a critical component of laboratory safety and regulatory
compliance. This document provides essential guidance on the safe disposal of VU0453379, a
selective M1 muscarinic acetylcholine receptor positive allosteric modulator. Adherence to
these procedures is vital to protect laboratory personnel and the environment.

Immediate Safety and Handling Information

While a specific Safety Data Sheet (SDS) for VU0453379 is not publicly available, based on
information for similar compounds and general laboratory safety principles, the following
precautions should be taken:

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
glasses, a lab coat, and chemical-resistant gloves, when handling VU0453379.

e Avoid Inhalation and Contact: Handle the compound in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of the powder. Prevent contact with skin and
eyes.

o Storage: VU0453379 is a powder and should be stored in a cool, dry, and well-ventilated
area at 2-8°C, away from incompatible materials. It is classified as a combustible solid (GHS
Storage Class Code 11).

Step-by-Step Disposal Procedures
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The disposal of VU0453379 waste must comply with all federal, state, and local regulations.
The following steps provide a general framework for its proper disposal:

» Waste Identification and Segregation:

o All materials contaminated with VU0453379, including unused compound, solutions,
contaminated labware (e.g., pipette tips, vials), and personal protective equipment, must
be treated as chemical waste.

o Segregate VU0453379 waste from other chemical waste streams to avoid accidental
reactions.

» Waste Collection and Labeling:

o Collect all solid waste in a designated, leak-proof, and clearly labeled hazardous waste
container.

o Collect all liquid waste containing VU0453379 in a separate, compatible, and sealed
hazardous waste container.

o The waste container must be labeled with the words "Hazardous Waste," the full chemical
name "VU0453379," and any other information required by your institution's environmental
health and safety (EHS) department.

o Storage of Waste:

o Store the hazardous waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the container is kept closed at all times, except when adding waste.
o The storage area should be secure and have secondary containment to prevent spills.
e Arranging for Disposal:
o Contact your institution's EHS department to schedule a pickup for the hazardous waste.

o Do not dispose of VU0453379 down the drain or in the regular trash.
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Quantitative Data Summary

Property Value Source

Physical Form Powder Sigma-Aldrich
Storage Temperature 2-8°C Sigma-Aldrich
Storage Conditions Desiccated Sigma-Aldrich
GHS Storage Class 11 - Combustible Solids Sigma-Aldrich

M1 Receptor Signaling Pathway

VU0453379 acts as a positive allosteric modulator of the M1 muscarinic acetylcholine receptor.
This receptor is a G protein-coupled receptor (GPCR) that primarily signals through the Gg/G11
pathway. The binding of an agonist, potentiated by VU0453379, leads to a cascade of
intracellular events.
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Caption: M1 Receptor Signaling Cascade.

Experimental Workflow for Waste Disposal

The following workflow outlines the procedural steps for the proper disposal of VU0453379

from the laboratory.
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VU0453379 Disposal Workflow
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Caption: VU0453379 Waste Disposal Workflow.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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